Cas no 67590-35-6 (2-Benzyl-2-(hydroxymethyl)propane-1,3-diol)

2-Benzyl-2-(hydroxymethyl)propane-1,3-diol structure
67590-35-6 structure
Product Name:2-Benzyl-2-(hydroxymethyl)propane-1,3-diol
CAS No:67590-35-6
MF:C11H16O3
MW:196.242943763733
CID:2112665
Update Time:2023-08-03

2-Benzyl-2-(hydroxymethyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 2-benzyl-2-(hydroxymethyl)propane-1,3-diol
    • UMUMZMDVXFUSNN-UHFFFAOYSA-N
    • 2-(Hydroxymethyl)-2-benzyl-1,3-propanediol
    • 2-Benzyl-2-(hydroxymethyl)propane-1,3-diol
    • Inchi: 1S/C11H16O3/c12-7-11(8-13,9-14)6-10-4-2-1-3-5-10/h1-5,12-14H,6-9H2
    • InChI Key: UMUMZMDVXFUSNN-UHFFFAOYSA-N
    • SMILES: OCC(CO)(CO)CC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 140
  • Topological Polar Surface Area: 60.7
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